Cas no 17474-27-0 (Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester)

• Product Name: Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester
• CAS No: 17474-27-0
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• MDL: MFCD00128550
• CID: 906189
• PubChem ID: 370541
• Update Time: 2025-10-31

Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester Chemical and Physical Properties

Names and Identifiers

• Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester
• 5-(4-hydroxy-benzylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
• 5-[4-hydroxybenzylidene]-2,2-dimethyl-4,6-dioxo-1,3-dioxane
• 5-(4-Hydroxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 2,2-Dimethyl-5-(4-hydroxybenzylidene)-1,3-dioxane-4,6-dione
• 5-[(4-Hydroxyphenyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• NSC643768
• 5-(4-Hydroxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione #
• 5-(4-hydroxybenzylidene)-2,2-dimethyl-[1, 3]dioxane-4,6-dione
• 17474-27-0
• AKOS016670660
• NSC-643768
• 5-(4-hydroxybenzylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dion e
• CHEMBL1214031
• AS-72109
• Isopropylidene p-hydroxybenzylidene malonate
• DB-332810
• 5-[(4-hydroxyphenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-(4-hydroxy-benzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• W18235
• NCI60_014825
• MFCD00128550
• SCHEMBL435198
• 5-(4-hydroxybenzylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione

• MDL： MFCD00128550
• Inchi： 1S/C13H12O5/c1-13(2)17-11(15)10(12(16)18-13)7-8-3-5-9(14)6-4-8/h3-7,14H,1-2H3
• InChI Key： JPPNMIXVIYOENU-UHFFFAOYSA-N
• SMILES： O1C(/C(=C/C2C=CC(=CC=2)O)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 248.06846
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester

Comprehensive Guide to Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester (CAS No. 17474-27-0)

Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester (CAS No. 17474-27-0) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in synthetic chemistry. This compound belongs to the class of malonic acid derivatives, which are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its cyclic isopropylidene ester moiety enhances stability, making it a preferred choice for controlled-release formulations and polymer modifications.

The growing interest in sustainable chemistry and green synthesis has propelled research into compounds like Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester. Researchers are exploring its potential as a biocompatible building block for biodegradable polymers, aligning with the global shift toward eco-friendly materials. Additionally, its p-hydroxybenzylidene group offers photoresponsive characteristics, making it relevant for smart materials and drug delivery systems.

In the pharmaceutical industry, this compound is valued for its role in synthesizing active pharmaceutical ingredients (APIs). Its ability to form stable intermediates under mild conditions aligns with the demand for efficient synthetic routes. Recent studies highlight its utility in designing targeted therapeutics, particularly in oncology and neurology, where precision and minimal side effects are critical.

From an analytical perspective, CAS No. 17474-27-0 is often characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for industrial and research applications. The compound’s solubility profile and thermal stability further broaden its utility in diverse formulations.

As the demand for high-performance materials rises, Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester is gaining traction in advanced coatings and adhesives. Its compatibility with other monomers allows for tailored properties such as enhanced durability and flexibility. Innovations in 3D printing resins also leverage its cross-linking capabilities, addressing the need for precision and material efficiency.

For researchers and industry professionals, understanding the safety data and handling protocols of this compound is paramount. While it is not classified as hazardous, standard laboratory practices should be followed to ensure safe usage. Regulatory compliance, including REACH and FDA guidelines, is critical for its adoption in commercial products.

In summary, Malonic acid, (p-hydroxybenzylidene)-, cyclic isopropylidene ester (CAS No. 17474-27-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in advancing technology and sustainability. As research continues, this compound is poised to play a pivotal role in addressing contemporary challenges across industries.